Cas no 412949-76-9 (ETHYL 4-METHOXY-2,6-DIMETHYLBENZOATE)

• Product Name: ETHYL 4-METHOXY-2,6-DIMETHYLBENZOATE
• CAS No: 412949-76-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD11045339
• CID: 1095659
• PubChem ID: 82552484
• Update Time: 2025-04-20

ETHYL 4-METHOXY-2,6-DIMETHYLBENZOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-METHOXY-2,6-DIMETHYLBENZOATE
• 4-Methoxy-2,6-dimethyl-benzoic acid ethyl ester
• ethyl4-methoxy-2,6-dimethylbenzoate
• 412949-76-9

• MDL： MFCD11045339
• Inchi： 1S/C12H16O3/c1-5-15-12(13)11-8(2)6-10(14-4)7-9(11)3/h6-7H,5H2,1-4H3
• InChI Key： STLHRQGZDSZGHV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=CC(=CC=1C)OC)=O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives